2-fluoro-6-methyl-N-(2-methylpropyl)aniline

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• SMILES: CC1=C(C(=CC=C1)F)NCC(C)C
• InChI: InChI=1S/C11H16FN/c1-8(2)7-13-11-9(3)5-4-6-10(11)12/h4-6,8,13H,7H2,1-3H3
• InChIKey: JGYBTHJLIWVTGO-UHFFFAOYSA-N

2-Fluoro-6-methyl-N-(2-methylpropyl)aniline for Research & Industrial Procurement | CAS 1601006-67-0 Overview

2-Fluoro-6-methyl-N-(2-methylpropyl)aniline (CAS 1601006-67-0) is a fluorinated aromatic amine of the substituted aniline class, with the molecular formula C₁₁H₁₆FN and a molecular weight of 181.25 g/mol . Its structure features a fluorine atom at the ortho (C2) position and a methyl group at the C6 position of the benzene ring, with an N-isobutyl (2-methylpropyl) substituent on the amine nitrogen . As an intermediate in organic synthesis, it is of interest in medicinal chemistry and materials science for constructing molecules with tailored electronic and steric properties .

1

Synthetic building block for medicinal chemistry and materials science programs

2

Ortho-F / C6-Me substitution creates a distinct electronic and steric profile

3

Branched N-isobutyl group offers steric control and may influence metabolic stability in downstream compounds

Why 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline Cannot Be Replaced by Generic Aniline Analogs in Procurement

The 2-fluoro-6-methyl substitution pattern creates a unique electronic environment on the aromatic ring due to the combination of the strong electron-withdrawing fluorine and the electron-donating methyl group . This ortho-substituted pattern influences the nucleophilicity and basicity of the amine nitrogen (pKa ~3.06 predicted) and alters the compound‘s lipophilicity (XLogP3 ~3.3), distinguishing it from unsubstituted aniline or para-substituted isomers . The branched N-isobutyl group further introduces steric bulk that impacts binding conformations and metabolic stability in downstream applications [1]. Substituting with a simpler N-alkyl aniline (e.g., N-methyl or N-ethyl analogs) would yield a compound with significantly different physicochemical properties, potentially altering reaction selectivity, intermediate solubility, and the pharmacokinetic profile of final drug candidates [1].

Unsubstituted aniline

electronic shift Lack of fluoro/methyl groups alters ring electronics and amine basicity, limiting reactivity transfer.

N-methyl / N-ethyl analogs

steric mismatch Smaller N-alkyl groups reduce steric hindrance, which may change regioselectivity and metabolic vulnerability.

N-butyl analog (linear)

lipophilicity shift Linear chain increases LogP and rotational freedom, potentially affecting solubility and conformational behavior.

• [1] PubChem. (n.d.). 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline (Computed Properties: XLogP3). National Center for Biotechnology Information. View Source

Quantitative Differentiation Guide: 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline vs. Closest Analogs

Lipophilicity (LogP) Comparison: N-Isobutyl vs. N-Isopropyl vs. N-Butyl Derivatives

The N-isobutyl substitution on 2-fluoro-6-methylaniline yields a predicted XLogP3 value of approximately 3.3, positioning it as a moderately lipophilic building block [1]. In comparison, the N-isopropyl analog (2-fluoro-6-methyl-N-(propan-2-yl)aniline) is predicted to have a lower LogP (~2.4-2.8), while the linear N-butyl analog (N-butyl-2-fluoro-6-methylaniline) is predicted to have a higher LogP (~3.5-3.8) . This difference in lipophilicity is quantifiable and directly impacts the compound‘s suitability for applications requiring specific partition coefficients, such as blood-brain barrier penetration or aqueous solubility in reaction media.

Lipophilicity (LogP)

Class-level inference

Predicted XLogP3 ~3.3, vs N-isopropyl ~2.4-2.8 and N-butyl ~3.5-3.8

Offers a distinct LogP window for fine-tuning ADME properties in lead libraries.

In silico prediction; experimental confirmation not available.

Evidence Dimension	Lipophilicity (Predicted LogP)
Target Compound Data	Predicted XLogP3 ~3.3
Comparator Or Baseline	N-isopropyl analog: Predicted LogP ~2.4-2.8; N-butyl analog: Predicted LogP ~3.5-3.8
Quantified Difference	Approximately 0.5-0.9 log units lower than N-butyl analog; 0.5-0.9 log units higher than N-isopropyl analog
Conditions	In silico prediction (XLogP3 algorithm); experimental verification not available

Why This Matters

In procurement for medicinal chemistry campaigns, LogP is a critical filter for compound libraries; the target compound offers a distinct lipophilicity window not covered by the more common N-isopropyl or N-butyl analogs, enabling fine-tuning of ADME properties in lead optimization.

• [1] PubChem. (n.d.). 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline: Computed Properties (XLogP3). National Center for Biotechnology Information. View Source

Steric Bulk Quantification: Branched N-Isobutyl vs. Linear N-Butyl in Ortho-Fluoro Aniline Scaffolds

The branched N-isobutyl (2-methylpropyl) group introduces greater steric hindrance near the amine nitrogen compared to a linear N-butyl chain. While quantitative steric parameters (e.g., Taft Es or Charton ν values) are not explicitly reported for this exact compound, the structural difference is evident: the isobutyl group has a branch at the β-carbon, creating a bulkier environment that can restrict rotational freedom and influence N-alkylation reaction rates [1]. In contrast, the linear N-butyl analog (N-butyl-2-fluoro-6-methylaniline) presents a less hindered, extended chain .

Steric bulk

Class-level inference

Branched N-isobutyl (4 rotatable bonds) vs linear N-butyl (5); greater steric hindrance near nitrogen

May support regioselective ortho-functionalization strategies.

No direct experimental reaction rate comparison available.

Evidence Dimension	Steric bulk / Molecular topology
Target Compound Data	Branched N-isobutyl group; Rotatable bonds: 4 (including the N-C bond and C-C bonds within isobutyl)
Comparator Or Baseline	N-butyl analog: Linear N-butyl chain; Rotatable bonds: 5 (including the N-C bond and C-C bonds within butyl)
Quantified Difference	Target compound has 1 fewer rotatable bond than N-butyl analog; branching creates a more rigid, sterically demanding environment
Conditions	Structural analysis; no direct experimental reaction rate comparison available

Why This Matters

The increased steric bulk of the N-isobutyl group can confer greater selectivity in subsequent reactions (e.g., directed ortho-metalation or cross-coupling) by blocking alternative reaction pathways. For procurement decisions, this differentiates it from less hindered N-alkyl analogs when designing synthetic routes requiring spatial control.

• [1] PubChem. (n.d.). 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline: Rotatable Bond Count. National Center for Biotechnology Information. View Source

Predicted pKa Comparison: Electronic Effects of 2-Fluoro-6-Methyl Substitution on N-Isobutyl Aniline Basicity

The pKa of the conjugate acid of 2-fluoro-6-methyl-N-(2-methylpropyl)aniline is predicted to be approximately 3.06 . This low basicity is attributed to the combined electron-withdrawing effect of the ortho-fluorine and the steric/electronic influence of the ortho-methyl group. For comparison, the parent compound N-isobutylaniline (lacking the 2-fluoro-6-methyl substituents) is predicted to have a pKa of ~4.5-5.0, and the N-isopropyl analog (2-fluoro-6-methyl-N-(propan-2-yl)aniline) is predicted to have a similar pKa of ~3.1-3.4 .

Basicity (pKa)

Class-level inference

Predicted pKa ~3.06, vs N-isobutylaniline ~4.5-5.0

Lower basicity may influence acid-media solubility and extraction behavior.

In silico; experimental measurement not available.

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	Predicted pKa ~3.06
Comparator Or Baseline	N-isobutylaniline: Predicted pKa ~4.5-5.0; N-isopropyl analog: Predicted pKa ~3.1-3.4
Quantified Difference	Target compound is approximately 1.5-2.0 pKa units more acidic than unsubstituted N-isobutylaniline
Conditions	In silico prediction; experimental measurement not available

Why This Matters

The significantly reduced basicity impacts solubility in acidic media, extraction efficiency, and suitability for acid-catalyzed reactions. For procurement in synthetic route development, this property differentiates it from less electron-deficient N-alkyl anilines, which may protonate more readily under acidic workup conditions.

Metabolic Stability Inference: Branched N-Alkyl vs. Linear N-Alkyl Groups in Fluorinated Anilines

While direct metabolic stability data for 2-fluoro-6-methyl-N-(2-methylpropyl)aniline are not published, class-level knowledge from aniline derivatives indicates that N-alkyl substituents are primary sites of oxidative metabolism via cytochrome P450 enzymes, typically proceeding through N-dealkylation [1]. Branched N-alkyl groups (such as isobutyl) are generally more resistant to metabolic cleavage than linear N-alkyl chains (such as n-butyl or n-propyl) due to steric shielding of the α-carbon and altered electronic effects at the nitrogen [2]. Consequently, the N-isobutyl group in this compound is expected to confer greater metabolic stability compared to an N-butyl analog, although no direct head-to-head comparison exists.

Metabolic stability

Class-level inference

Branched N-isobutyl predicted more resistant to oxidative N-dealkylation than linear N-butyl

May reduce metabolic liability when incorporated into lead candidates.

Qualitative inference; experimental validation required.

Evidence Dimension	Predicted metabolic stability (N-dealkylation susceptibility)
Target Compound Data	Branched N-isobutyl group: predicted moderate resistance to oxidative N-dealkylation
Comparator Or Baseline	N-butyl analog: Linear N-butyl group: predicted higher susceptibility to oxidative N-dealkylation
Quantified Difference	Qualitative difference only; no quantitative metabolic half-life or intrinsic clearance data available for this specific comparison
Conditions	Inference based on literature trends for N-alkyl aniline metabolism; experimental verification required

Why This Matters

For researchers developing drug candidates using this compound as a building block, the predicted enhanced metabolic stability of the N-isobutyl motif may reduce the need for subsequent structural modifications to block metabolism, potentially accelerating lead optimization timelines. This provides a rationale for selecting this compound over linear N-alkyl analogs in early-stage medicinal chemistry.

• [1] Gorrod, J. W., & Damani, L. A. (1979). The metabolic N-oxidation of aniline and its derivatives. Drug Metabolism Reviews, 9(2), 243-279. View Source
• [2] Smith, D. A., & Jones, B. C. (1992). Speculations on the substrate structure-activity relationship (SSAR) of cytochrome P450 enzymes. Biochemical Pharmacology, 44(11), 2089-2098. View Source

Optimal Use Cases for 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline in R&D and Industrial Synthesis

Medicinal Chemistry: Fine-Tuning LogP in Lead Optimization Libraries

The predicted LogP of ~3.3 for 2-fluoro-6-methyl-N-(2-methylpropyl)aniline fills a specific lipophilicity gap between the more polar N-isopropyl analog (~2.4-2.8) and the more lipophilic N-butyl analog (~3.5-3.8) [1]. This positions it as a valuable building block for medicinal chemists seeking to incrementally adjust the partition coefficient of drug candidates without introducing additional heteroatoms or functional groups. In high-throughput synthesis of focused libraries, incorporating this intermediate allows for exploration of a LogP range that is neither too hydrophilic (potentially limiting membrane permeability) nor too lipophilic (potentially causing promiscuous binding or poor solubility). This is particularly relevant for CNS-targeted programs where optimal LogP values typically range from 2 to 4 [1].

Synthetic Methodology: Exploiting Steric Hindrance for Regioselective Transformations

The branched N-isobutyl group introduces a sterically demanding environment adjacent to the amine nitrogen, which can be strategically leveraged to control regioselectivity in subsequent reactions. For example, in directed ortho-metalation or palladium-catalyzed C-H activation reactions, the increased steric bulk may shield one reactive site while exposing another, enabling selective functionalization that would be more challenging with a linear N-alkyl substituent [2]. This property makes the compound a useful substrate for methodology development and for synthesizing complex ortho-substituted aniline derivatives that are otherwise difficult to access [2].

Agrochemical Intermediate Development: Tailored Lipophilicity for Foliar Uptake

In agrochemical research, the physicochemical properties of intermediates directly influence the uptake, translocation, and efficacy of final active ingredients. The balanced lipophilicity (LogP ~3.3) and reduced basicity (pKa ~3.06) of 2-fluoro-6-methyl-N-(2-methylpropyl)aniline may be advantageous for designing herbicides or fungicides intended for foliar application, where compounds with LogP values between 1 and 4 often exhibit optimal cuticular penetration and phloem mobility [3]. While no direct herbicidal data are available for this specific compound, its profile aligns with established parameters for agrochemical lead development [3].

Materials Science: Fluorinated Building Block for Electronic Materials

The 2-fluoro-6-methyl substitution pattern imparts a unique electronic profile to the aromatic ring, characterized by the electron-withdrawing fluorine and electron-donating methyl group in ortho positions. This combination can modulate the HOMO-LUMO gap and charge transport properties when incorporated into conjugated polymers or small-molecule semiconductors [4]. The N-isobutyl group provides solubility in common organic solvents without excessive flexibility that could disrupt solid-state packing. This compound therefore serves as a precursor for synthesizing tailored monomers for organic electronics applications where precise control of frontier orbital energies is required [4].

Application

Selection Property

Validation Focus

Lead optimization LogP tuning

Lipophilicity window (predicted LogP ~3.3)

ADME fine-tuning in compound libraries

Regioselective ortho-functionalization

Steric hindrance from branched N-isobutyl

Reaction selectivity and synthetic route design

Agrochemical intermediate

Balanced lipophilicity and reduced basicity

Foliar uptake and translocation potential

Electronic materials precursor

Ortho-F/C6-Me electronic modulation

HOMO-LUMO tuning for charge transport properties

• [1] Wager, T. T., et al. (2016). Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chemical Neuroscience, 7(6), 767-775. View Source
• [2] Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. View Source
• [3] Briggs, G. G., et al. (1982). Physicochemical factors affecting uptake by roots and translocation to shoots of weak acids in barley. Pesticide Science, 13(5), 495-504. View Source
• [4] Berger, R., et al. (2011). Organic fluorine compounds: a great opportunity for enhanced materials properties. Chemical Society Reviews, 40(7), 3496-3508. View Source